Cas no 844885-36-5 (3,4-Dichloro-4'-(ethylthio)benzophenone)

• Product Name: 3,4-Dichloro-4'-(ethylthio)benzophenone
• CAS No: 844885-36-5
• MF: C₁₅H₁₂Cl₂OS
• MW: 311.226181030273
• CID: 871112
• PubChem ID: 2758097
• Update Time: 2025-05-19

3,4-Dichloro-4'-(ethylthio)benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)[4-(ethylsulfanyl)phenyl]methanone
• (3,4-dichlorophenyl)-(4-ethylsulfanylphenyl)methanone
• 3,4-Dichloro-4'-(ethylthio)benzophenone
• MFCD06201550
• AKOS016018429
• 844885-36-5
• DTXSID20374174

• MDL： MFCD06201550
• Inchi： 1S/C15H12Cl2OS/c1-2-19-12-6-3-10(4-7-12)15(18)11-5-8-13(16)14(17)9-11/h3-9H,2H2,1H3
• InChI Key： MJNDCZPCLPCXOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)SCC)=O)Cl

Computed Properties

• Exact Mass: 309.99900
• Monoisotopic Mass: 309.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 453.6°C at 760 mmHg
• Flash Point: 228.1°C
• Refractive Index: 1.634
• PSA: 42.37000
• LogP: 5.33640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dichloro-4'-(ethylthio)benzophenone

Professional Introduction to 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5)

3,4-Dichloro-4'-(ethylthio)benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 844885-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzophenone class, characterized by a phenyl ring system with substituents that contribute to its unique chemical properties and reactivity. The presence of both chlorine atoms at the 3 and 4 positions, along with an ethylthio group at the 4' position, imparts distinct electronic and steric characteristics that make it a valuable intermediate in synthetic chemistry.

The structural features of 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) enable its participation in various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and photochemical processes. These reactions are pivotal in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and advanced materials. The compound's ability to serve as a precursor for biologically active scaffolds has been explored in several recent studies, highlighting its potential in drug discovery.

In recent years, researchers have been investigating the applications of 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. For instance, studies have demonstrated its utility in constructing thiazole and pyridine derivatives, which exhibit antimicrobial and anti-inflammatory activities. The chlorine substituents facilitate electrophilic aromatic substitution reactions, while the ethylthio group can undergo further functionalization via sulfur chemistry, enabling the construction of diverse molecular architectures.

One notable area of research involving 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) is its role as a photosensitizer or photoswitching agent. The benzophenone core is known for its photochemical properties, including absorption in the visible spectrum and ability to generate reactive oxygen species under irradiation. This makes it a candidate for applications in photodynamic therapy and optogenetics. Additionally, the compound's thioether functionality allows for tunable interactions with biological targets, making it a promising candidate for designing photoresponsive drugs.

The synthesis of 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) typically involves multi-step organic reactions starting from commercially available precursors such as chlorobenzene and thiourea derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In pharmaceutical research, 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) has been utilized as an intermediate in the preparation of kinase inhibitors and other targeted therapeutics. The compound's structural motif is well-suited for modulating protein-protein interactions and enzyme activity, which are key mechanisms in drug action. Recent computational studies have predicted that derivatives of this compound may exhibit inhibitory effects on certain kinases involved in cancer pathways, warranting further experimental validation.

The versatility of 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) extends beyond pharmaceuticals into materials science. For example, its ability to form coordination complexes with metal ions has been explored in the development of luminescent probes and catalysts. The interaction between the sulfur atom and transition metals can lead to novel functional materials with applications in sensors and energy storage devices.

From a regulatory perspective, handling 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) requires adherence to standard laboratory protocols to ensure safety and compliance with chemical handling guidelines. While not classified as a hazardous substance under current regulations, proper storage conditions—such as temperature control and protection from light—are essential to maintain its stability and prevent degradation.

The ongoing exploration of 3,4-Dichloro-4'-(ethylthio)benzophenone (CAS No. 844885-36-5) underscores its significance as a building block in modern chemistry. As research continues to uncover new synthetic pathways and applications, this compound is likely to remain a cornerstone in both academic investigations and industrial processes.